3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol

• CAS No.: 189999-80-2
• Molecular Formula: C15H24N6O9
• Molecular Weight: 432.39 g/mol
• IUPAC Name: 3-[3,5-bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol
• InChI: InChI=1S/C15H24N6O9/c22-7-1-4-16-10-13(19(25)26)11(17-5-2-8-23)15(21(29)30)12(14(10)20(27)28)18-6-3-9-24/h16-18,22-24H,1-9H2
• InChI Key: HUJJMAZWSZWFCT-UHFFFAOYSA-N
• Canonical SMILES: C(CNC1=C(C(=C(C(=C1[N+](=O)[O-])NCCCO)[N+](=O)[O-])NCCCO)[N+](=O)[O-])CO

Description

3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol is an organic compound with the chemical formula C15H24N6O9 It is known for its complex structure, which includes multiple nitro groups and hydroxypropylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol typically involves multiple steps. One common method includes the nitration of aniline derivatives followed by the introduction of hydroxypropylamino groups through nucleophilic substitution reactions. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration processes followed by purification steps to isolate the desired product. The use of continuous flow reactors and advanced separation techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Conditions typically involve the use of strong bases or acids to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro derivatives, while reduction can produce various amines.

Scientific Research Applications

3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.

Industry: Utilized in the production of advanced materials and as a component in certain chemical processes.

Mechanism of Action

The mechanism of action of 3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction mechanisms and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 3-[3,5-Bis(3-hydroxypropylamino)-2,4,6-trinitroanilino]propan-1-ol
• 3-(4-{[3-(trifluoromethyl)benzyl]oxy}phenyl)propan-1-ol
• Bisoprolol fumarate

Uniqueness

This compound is unique due to its multiple nitro groups and hydroxypropylamino groups, which confer distinct chemical and biological properties